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Compound of Interest

Compound Name: Sodium urate

Cat. No.: B8466933

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the proper and safe disposal of sodium
urate, ensuring compliance with safety protocols and environmental regulations. The following
procedures are designed to offer clear, step-by-step instructions for laboratory personnel.

Immediate Safety and Handling

Before disposal, it is crucial to handle sodium urate with appropriate personal protective
equipment (PPE), including safety glasses, gloves, and a lab coat. While not classified as a
hazardous substance under the Globally Harmonized System (GHS), sodium urate is
considered slightly hazardous upon skin contact, ingestion, or inhalation. It is incompatible with
strong acids and strong oxidizing agents.[1] In case of a spill, the solid material should be
carefully swept up and placed in a designated waste container.

Waste Classification

Sodium urate is not a listed hazardous waste under the U.S. Environmental Protection Agency
(EPA) Resource Conservation and Recovery Act (RCRA). Furthermore, it does not typically
exhibit the characteristics of hazardous waste:

« Ignitability: Sodium urate is not flammable and does not present an explosion hazard under
normal laboratory conditions.[2]
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» Corrosivity: As the salt of a weak acid, solutions of sodium urate are not expected to have a
pH that would classify them as corrosive.

» Reactivity: While incompatible with strong oxidizers, it is not considered unstable or
dangerously reactive.[1]

 Toxicity: It is not listed as a toxic waste by the EPA.

Therefore, for disposal purposes, sodium urate is classified as a non-hazardous chemical
waste.

Step-by-Step Disposal Procedures

The recommended method for the disposal of solid sodium urate is through the laboratory's
non-hazardous solid waste stream.

o Containerization:

o Place the waste sodium urate in a durable, leak-proof container. The container must be
chemically compatible with the substance.

o Ensure the container is in good condition, free from cracks or deterioration, and has a
secure, tight-fitting lid.[3][4]

e Labeling:
o Clearly label the waste container as "Non-Hazardous Waste: Sodium Urate."
o Include the date of waste accumulation.

o Proper labeling is crucial to prevent accidental mixing with hazardous waste and to inform
custodial staff of the container's contents.[5]

o Storage:

o Store the sealed and labeled waste container in a designated waste accumulation area
within the laboratory.[3][5]
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o This area should be away from incompatible materials, particularly strong acids and

oxidizers.[3]
e Final Disposal:

o Dispose of the container in the laboratory's designated non-hazardous solid waste stream,
following your institution's specific procedures. This may involve placing it in a specific bin
for collection by environmental health and safety (EHS) personnel or directly into the
municipal trash if permitted.

o Crucially, always consult and adhere to your institution's specific waste disposal guidelines
and local regulations.

Drain Disposal is Not Recommended: Due to its low solubility in cold water, drain disposal of
sodium urate is not recommended as it could lead to plumbing blockages. While some
institutions may permit drain disposal of small quantities of non-hazardous, water-soluble
chemicals, this is not the preferred method for sodium urate.[6]

Quantitative Data Summary

Property Value Citation

GHS Classification Not classified as hazardous [2]

Not a DOT controlled material

DOT Classification )
(United States)

Incompatibilities Strong acids, Strong oxidants [1]

] ) Non-hazardous solid waste
Primary Disposal Route N/A
stream

Logical Workflow for Sodium Urate Disposal
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Sodium Urate Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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